Cas no 2752-65-0 (Gambogic acid)

Gambogic acid Properties

Names and Identifiers

• gambogic acid
• Beta-Guttiferrin
• GAMBOGIC ACID(AS)
• cambogicacid
• GUTTATIC ACID
• GUTTIC ACID
• 1,5-Methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthene-1-crotonic acid
• B"-Guttiferrin
• Beta-Guttilactone
• AK160232
• CID 126963722
• GAMBOGICACID
• Isogambogic acid
• Spectrum_000175
• Spectrum2_000388
• Spectrum3_000707
• Spectrum4_001940
• KBioGR_002321
• KBioSS_000655
• DivK1c_001020
• SPBio_000575
• KBio1_001020
• KBio2_000655
• KBio2_003223
• KBio2_005791
• KBio3_001713
• NINDS_001020
• Cambogic acid
• GaMbogic aci
• BETA-GUTTIFERIN
• GAMBOGIC ACID
• β-Guttilactone
• Gambogic acid, 95%, a caspases activator
• 2-Butenoic acid, 2-methyl-4-[(1R,3aS,5S,11R,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-, (2Z)-
• (Z)-4-[(1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• s2448
• CHEMBL555017
• Gambogic-acid
• UNII-8N585K83U2
• AC-34804
• Gambogic acid, >=95% (HPLC), powder
• BDBM50366237
• (-)-Gambogic Acid
• BCP21539
• Q5519727
• SCHEMBL16160279
• DTXSID101029723
• B''-Guttiferin
• .beta.-Guttiferin
• alpha-Gambogic acid
• MFCD16878985
• 2-BUTENOIC ACID, 2-METHYL-4-((1R,3AS,5S,11R,14AS)-3A,4,5,7-TETRAHYDRO-8-HYDROXY-3,3,11-TRIMETHYL-13-(3-METHYL-2-BUTEN-1-YL)-11-(4-METHYL-3-PENTEN-1-YL)-7,15-DIOXO-1,5-METHANO-1H,3H,11H-FURO(3,4-G)PYRANO(3,2-B)XANTHEN-1-YL)-, (2Z)-
• A-Guttilactone
• CHEBI:67521
• 8N585K83U2
• H10129
• BP-22199
• GEZHEQNLKAOMCA-RRZNCOCZSA-N
• GAMBOGIC ACID [MI]
• CS-1456
• (2Z)-2-METHYL-4-((1R,3AS,5S,11R,14AS)-3A,4,5,7-TETRAHYDRO-8-HYDROXY-3,3,11-TRIMETHYL-13-(3-METHYL-2-BUTEN-1-YL)-11-(4-METHYL-3-PENTEN-1-YL)-7,15-DIOXO-1,5-METHANO-1H,3H,11H-FURO(3,4-G)PYRANO(3,2-B)XANTHEN-1-YL)-2-BUTENOIC ACID
• (Z)-4-((1S,3aR,5S,11R,14aS)-8-hydroxy-2,2,11-trimethyl-13-(3-methylbut-2-en-1-yl)-11-(4-methylpent-3-en-1-yl)-4,7-dioxo-1,2,5,7-tetrahydro-11H-1,5-methanofuro[3,2-g]pyrano[3,2-b]xanthen-3a(4H)-yl)-2-methylbut-2-enoic acid
• A-Guttiferin
• CCG-270284
• 2752-65-0
• HY-N0087
• 1,5-Methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthene-1-crotonic acid, 3a,4,5,7-tetrahydro-8-hydroxy-alpha,3,3,11-tetramethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-, (Z)-
• AKOS024463359
• R-gambogic acid
• C10062
• FS-8507
• SCHEMBL3857525
• J-016801
• 149655-52-7
• I07-0200
• SureCN3857525
• (Z)-4-[(2S,8R)-12-Hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• 4-[12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• NS00018046
• BRD-A37011749-001-03-1
• AS-49327
• (E)-4-[(1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• GLXC-02792
• 2-Butenoic acid, 2-methyl-4-(3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthen-1-yl)-, (1R-(1alpha,1(Z),3abeta,5alpha,11beta,14aS*))-
• 1,5-Methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthene-1-crotonic acid, 3a,4,5,7-tetrahydro-8-hydroxy-.alpha.,3,3,11-tetramethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-, (Z)-
• (Z)-4-((1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo(15.4.1.02,15.02,19.04,13.06,11)docosa-4(13),5,9,11,15-pentaen-19-yl)-2-methylbut-2-enoic acid
• b-Guttiferin
• 2-Butenoic acid, 2-methyl-4-*3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-meth
• CHEMBL5305342
• a-Gambogic acid
• b-Guttilactone
• 1,6-dihydroxy-3,5-dimethoxy-xanthen-9-one
• Gambogate
• 2-Butenoic acid, 2-methyl-4-[3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-, [1R-[1.alpha.,1(Z),3a.beta.,5.alpha.,11.beta.,14aS*]]-
• gamboge acid
• +Expand

• MDL： MFCD16878985
• InChIKey： GEZHEQNLKAOMCA-UHFFFAOYSA-N
• Inchi： 1S/C38H44O8/c1-20(2)10-9-15-36(8)16-14-24-29(39)28-30(40)26-18-23-19-27-35(6,7)46-37(33(23)41,17-13-22(5)34(42)43)38(26,27)45-32(28)25(31(24)44-36)12-11-21(3)4/h10-11,13-14,16,18,23,27,39H,9,12,15,17,19H2,1-8H3,(H,42,43)
• SMILES： O1C(C([H])([H])[H])(C([H])([H])[H])C2([H])C([H])([H])C3([H])C([H])=C4C(C5C(=C6C([H])=C([H])C(C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])OC6=C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C=5OC24C1(C([H])([H])C([H])=C(C(=O)O[H])C([H])([H])[H])C3=O)O[H])=O

Computed Properties

• Exact Mass: 628.303618g/mol
• Surface Charge: 0
• XLogP3: 7.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 628.303618g/mol
• Monoisotopic Mass: 628.303618g/mol
• Topological Polar Surface Area: 119Ų
• Heavy Atom Count: 46
• Complexity: 1490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 628.7

Experimental Properties

• LogP: 7.23930
• PSA: 119.36000
• Refractive Index: 1.5290 (estimate)
• Boiling Point: 808.9℃/760mmHg
• Melting Point: 88.5°C
• Flash Point: 251.4±27.8 °C
• Solubility: DMSO: ≥10mg/mL
• Color/Form: Yellow cryst.
• pka: 4.58±0.36(Predicted)
• Specific Rotation: D20 -685° (methanol)
• Density: 1.1057 (rough estimate)

Gambogic acid Security Information

• Symbol: GHS06
• RTECS：PB9268200
• WGK Germany：1
• Safety Instruction： 26-45
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅲ
• Risk Phrases： 25-36/37/38
• Signal Word：Danger

Gambogic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous